Cas no 61098-38-2 (Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-6-methyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-6-methyl-
• CAS No: 61098-38-2
• MF: C₇H₅Cl₂N₃
• MW: 202.040698766708
• MDL: MFCD22543881
• CID: 492028
• Update Time: 2026-04-29

Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-6-methyl-
• 5,7-dichloro-6-methylpyrazolo[1,5-a]pyrimidine

• MDL： MFCD22543881

Computed Properties

• Exact Mass: 200.98625

Experimental Properties

• PSA: 30.19

Additional information on Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-6-methyl-

Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-6-methyl- (CAS No. 61098-38-2): A Comprehensive Overview

Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-6-methyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 61098-38-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazolopyrimidine class, a structurally diverse scaffold that has been extensively explored for its potential biological activities. The presence of chloro and methyl substituents in its molecular structure enhances its pharmacological profile, making it a valuable candidate for further investigation.

The chemical structure of Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-6-methyl- consists of a fused ring system comprising a pyrazole and a pyrimidine moiety. The chloro substituents at the 5 and 7 positions, along with the methyl group at the 6 position, contribute to its unique electronic and steric properties. These features are crucial in determining its interaction with biological targets, thereby influencing its potential therapeutic applications.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds for medicinal applications. Pyrazolopyrimidines have emerged as a promising class of molecules due to their broad spectrum of biological activities. Studies have demonstrated that compounds within this class exhibit inhibitory effects on various enzymes and receptors involved in critical cellular pathways. Among these, Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-6-methyl- has shown particular promise in preclinical studies.

One of the most compelling aspects of Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-6-methyl- is its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous diseases, including cancer, autoimmune disorders, and cardiovascular conditions. Preclinical research has indicated that this compound can modulate inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions lead to the suppression of pro-inflammatory cytokine production, thereby alleviating inflammatory responses.

In addition to its anti-inflammatory properties, Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-6-methyl- has also demonstrated efficacy in combating microbial infections. The structural features of this compound enable it to disrupt essential bacterial processes such as DNA replication and protein synthesis. This makes it a potent candidate for the development of novel antibiotics to address the growing problem of antibiotic resistance. Recent studies have highlighted its activity against Gram-positive bacteria, including strains resistant to conventional antibiotics.

The development of new anticancer agents is another area where Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-6-methyl- shows significant promise. Cancer cells often exhibit dysregulated signaling pathways that contribute to their uncontrolled growth and survival. This compound has been found to inhibit key kinases involved in cancer cell proliferation and angiogenesis. By targeting these pathways, it can induce apoptosis in cancer cells while sparing healthy cells. Preliminary clinical trials have shown encouraging results in patients with certain types of cancer.

The synthetic route to Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-6-methyl- involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The synthesis typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazolopyrimidine core. Subsequent functionalization steps introduce the chloro and methyl groups at specific positions on the ring system. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are employed to confirm the structural integrity of the final product.

The pharmacokinetic properties of Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-6-methyl- are also critical factors in determining its clinical efficacy. Studies have shown that this compound exhibits good oral bioavailability and distributes widely throughout various tissues upon administration. Its metabolic stability allows it to maintain its active form for an extended period within the body. Additionally, preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses.

The future direction of research on Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-6-methyl- includes further exploration of its mechanism of action and optimization for clinical use. Investigating how it interacts with specific targets at the molecular level will provide valuable insights into its therapeutic potential. Additionally， modifying its chemical structure to enhance its pharmacological properties while minimizing side effects is an ongoing effort in drug development.

In conclusion，Pyrazolo[1，5-a]pyrimidine，5，7-dichloro-6-methyl-(CAS No．61098－38－2) is a multifaceted compound with significant potential in pharmaceutical applications．Its unique structural features contribute to its broad spectrum of biological activities，making it a valuable candidate for further research．As our understanding of disease mechanisms continues to evolve，compounds like this one will play an increasingly important role in developing novel treatments for various medical conditions．